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This guide provides a comprehensive comparison of the charge carrier mobility in PBDTTT-
EFT (PTB7-Th) blends with alternative organic photovoltaic materials. Experimental data is
presented to aid in the selection of materials for optimal device performance. Detailed protocols
for key characterization techniques are also included.

Performance Comparison of Polymer:Acceptor
Blends

The charge carrier mobility is a critical parameter influencing the efficiency of organic electronic
devices. The following table summarizes the hole (ph) and electron (ue) mobilities for PBDTTT-
EFT blended with both fullerene and non-fullerene acceptors, alongside other commonly used
polymer blends. The data has been compiled from various studies and measured using the
space-charge limited current (SCLC) method unless otherwise specified.
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. Electron
Hole Mobility . Measurement
Polymer Donor Acceptor Mobility (pe) .
(uh) (cm?/Vs) Technique
(cm?/Vs)
PBDTTT-EFT PC71BM 2.0x 104 - SCLC
PBDTTT-EFT PDI-based 6.4 x104 - SCLC[1]
1.0 x 1073 (neat Time-of-Flight
PTB7 PC71BM 2.0x 104
PC71BM) (ToF)[2]
P3HT PCBM ~2.0x 104 ~10-3- 104 SCLC / ToF[3][4]
PCDTBT PC70BM 10-3-10"* 10-3-10* RPV /iPC[5]
P3HT ITIC 5.14x 1073 1.99x 104 SCLC[6]
P3HT EH-IDTBR 6.43 x 1073 413 x 104 SCLC[6]

Experimental Protocols

Accurate determination of charge carrier mobility is essential for validating material
performance. Below are detailed protocols for three standard characterization techniques.

Space-Charge Limited Current (SCLC) Measurement

This method is used to determine the bulk mobility of charge carriers in a single-carrier device.
Device Fabrication (Hole-Only Device):

o Substrate Cleaning: Sequentially clean pre-patterned Indium Tin Oxide (ITO) coated glass
substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol
for 15 minutes each. Dry the substrates with a nitrogen gun and treat with UV-ozone for 15
minutes.

e Hole Injection Layer (HIL) Deposition: Spin-coat a layer of PEDOT:PSS onto the ITO
substrate at 4000 rpm for 40 seconds. Anneal at 150°C for 15 minutes in a nitrogen-filled
glovebox.
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Active Layer Deposition: Prepare a solution of the polymer blend (e.g., PBDTTT-
EFT:Acceptor) in a suitable solvent like chlorobenzene or o-dichlorobenzene. Spin-coat the
solution onto the PEDOT:PSS layer to achieve a film thickness of 80-120 nm. Anneal the film
according to the optimized conditions for the specific blend.

Top Electrode Deposition: Thermally evaporate a high work function metal, such as Gold
(Au) or Molybdenum trioxide (MoOs)/Au, through a shadow mask to define the top electrode.
The active area is typically 4-6 mm2,

Measurement Procedure:

Place the fabricated device in a probe station under vacuum or in an inert atmosphere.
Connect the ITO (anode) and Au (cathode) electrodes to a source measure unit (SMU).
Apply a voltage sweep in the dark and measure the resulting current density (J).

Plot J vs. the square of the applied voltage (V?).

In the SCLC regime, the current density is described by the Mott-Gurney law: J =
(9/8)e0er(V2/L3) where ¢€o is the permittivity of free space, ¢r is the relative dielectric constant
of the material, p is the charge carrier mobility, V is the applied voltage, and L is the
thickness of the active layer.

The mobility () can be extracted from the slope of the linear region of the J1“2 vs. V plot.

Organic Field-Effect Transistor (OFET) Analysis

OFETs are used to measure the charge carrier mobility in the plane of the thin film.

Device Fabrication (Top-Gate, Bottom-Contact):

Substrate Preparation: Use a heavily n-doped silicon wafer with a thermally grown silicon
dioxide (SiOz2) layer (typically 200-300 nm) as the gate electrode and gate dielectric,
respectively. Clean the substrate using the same procedure as for SCLC devices.

Source/Drain Electrode Patterning: Use photolithography or a shadow mask to pattern Gold
(Au) source and drain electrodes onto the SiO2. A thin layer of Chromium (Cr) or Titanium
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(Ti) is often used as an adhesion layer.

o Semiconductor Deposition: Spin-coat the polymer blend solution onto the substrate, covering
the source and drain electrodes. Anneal the film as required.

» Dielectric Layer Deposition: Spin-coat a solution of an orthogonal dielectric material (e.g., a
fluorinated polymer like CYTOP) on top of the semiconductor layer.

o Gate Electrode Deposition: Thermally evaporate a metal gate electrode (e.g., Aluminum or
Gold) on top of the dielectric layer.

Measurement and Analysis:
o Connect the source, drain, and gate electrodes to a semiconductor parameter analyzer.

e Measure the output characteristics (Drain Current, |_D vs. Drain-Source Voltage, V_DS) at
various Gate-Source Voltages (V_GS).

e Measure the transfer characteristics (I_D vs. V_GS) at a constant V_DS in both the linear
and saturation regimes.

e The field-effect mobility (p) in the saturation regime can be calculated from the transfer curve
using the following equation: I_D = (W/2L)uCi(V_GS - V_th)2 where W is the channel width, L
is the channel length, Ci is the capacitance per unit area of the gate dielectric, and V_th is
the threshold voltage.

Photoluminescence (PL) Quenching

PL quenching studies provide qualitative information about the efficiency of charge transfer
between the donor and acceptor materials in a blend.

Sample Preparation:

o Prepare thin films of the neat polymer donor and the polymer:acceptor blend on quartz or
glass substrates by spin-coating.

Measurement Procedure:
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e Use a spectrofluorometer to measure the photoluminescence spectra of both the neat
polymer film and the blend film.

o Excite the samples at a wavelength where the polymer donor has strong absorption, but the
acceptor has minimal absorption.

o Compare the PL intensity of the blend film to that of the neat polymer film.
Analysis:

» A significant reduction (quenching) of the photoluminescence intensity in the blend film
compared to the neat polymer film indicates efficient charge transfer from the donor to the
acceptor.[7] The degree of quenching can be used to qualitatively assess the charge transfer
efficiency.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for validating charge carrier mobility in
polymer blends using the three key experimental techniques.
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Caption: Experimental workflow for charge carrier mobility validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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